(Furan-2-yl)methyl carbonochloridate

• CAS No.: 40030-98-6
• Molecular Formula: C6H5ClO3
• Molecular Weight: 160.55 g/mol
• IUPAC Name: furan-2-ylmethyl carbonochloridate
• InChI: InChI=1S/C6H5ClO3/c7-6(8)10-4-5-2-1-3-9-5/h1-3H,4H2
• InChI Key: QBPZPLVHMVYELR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)COC(=O)Cl

Description

(Furan-2-yl)methyl carbonochloridate is a reactive acyl chloride derivative containing a furan ring. Carbonochloridates are typically employed as acylating agents due to their electrophilic carbonyl carbon, enabling reactions with nucleophiles like alcohols or amines to form esters or amides . The furan ring, an oxygen-containing heterocycle, may influence reactivity and stability compared to non-heterocyclic analogs. Synthesis of related compounds, such as 3-(furan-2-yl)-1-oxo-1H-isochromen-7-yl furan-2-carboxylate, involves furoyl chloride under high-temperature conditions (200°C for 4 hours), yielding moderate to high purity products (78% in one example) .

Preparation Methods

Synthetic Routes and Reaction Conditions

(Furan-2-yl)methyl chloroformate can be synthesized through the reaction of furan-2-ylmethanol with phosgene. The reaction typically occurs under anhydrous conditions to prevent the hydrolysis of phosgene. The general reaction scheme is as follows:

$$\text{Furan-2-ylmethanol} + \text{Phosgene} \rightarrow \text{(Furan-2-yl)methyl chloroformate} + \text{HCl}$$Furan-2-ylmethanol+Phosgene→(Furan-2-yl)methyl chloroformate+HCl

The reaction is usually carried out in the presence of a base such as pyridine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

On an industrial scale, the production of (Furan-2-yl)methyl chloroformate involves the continuous feeding of furan-2-ylmethanol and phosgene into a reactor. The reaction is maintained under controlled temperature and pressure conditions to optimize yield and minimize by-products. The product is then purified through distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

(Furan-2-yl)methyl chloroformate undergoes several types of chemical reactions, including:

Nucleophilic Substitution: Reaction with nucleophiles such as amines and alcohols to form carbamates and carbonates, respectively.

Hydrolysis: Reaction with water to produce furan-2-ylmethanol, carbon dioxide, and hydrochloric acid.

Reduction: Reaction with reducing agents to form furan-2-ylmethanol.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include amines (e.g., aniline) and alcohols (e.g., methanol). The reactions are typically carried out in the presence of a base such as triethylamine.

Hydrolysis: This reaction occurs readily in the presence of water or aqueous solutions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used under anhydrous conditions.

Major Products Formed

Nucleophilic Substitution: Carbamates and carbonates.

Hydrolysis: Furan-2-ylmethanol, carbon dioxide, and hydrochloric acid.

Reduction: Furan-2-ylmethanol.

Scientific Research Applications

(Furan-2-yl)methyl chloroformate has several applications in scientific research:

Organic Synthesis: Used as a reagent for introducing the furan-2-ylmethyl group into various molecules.

Medicinal Chemistry: Employed in the synthesis of pharmaceutical intermediates and active compounds.

Material Science: Utilized in the preparation of polymers and advanced materials with specific properties.

Biological Studies: Investigated for its potential biological activities and interactions with biomolecules.

Mechanism of Action

The mechanism of action of (Furan-2-yl)methyl chloroformate involves its reactivity towards nucleophiles. The chloroformate group is highly electrophilic, making it susceptible to attack by nucleophiles such as amines and alcohols. This leads to the formation of carbamates and carbonates, respectively. The furan ring can also participate in various chemical reactions, contributing to the compound’s versatility.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare (Furan-2-yl)methyl carbonochloridate with three analogs: 2-Furoyl chloride, Thiophene fentanyl hydrochloride, and 4-Formylfuran-2-carboxylic acid.

Compound	Molecular Formula	Key Functional Groups	Applications/Reactivity	Toxicity Profile
(Furan-2-yl)methyl carbonochloridate	Likely C₆H₅ClO₃	Carbonochloridate, furan ring	Acylation reactions (presumed)	Not reported in evidence
2-Furoyl chloride	C₅H₃ClO₂	Acyl chloride, furan ring	Synthesis of dithiocarbonic anhydrides; characterization of surfactants	Limited data; handle with caution
Thiophene fentanyl hydrochloride	C₂₄H₂₆N₂OS•HCl	Thiophene ring, amide, tertiary amine	Opioid analog (research use only)	Insufficient toxicological data
4-Formylfuran-2-carboxylic acid	C₆H₄O₄	Formyl, carboxylic acid, furan ring	R&D purposes (not fully characterized)	Acute/chronic toxicity unknown

Reactivity and Functional Group Analysis

• (Furan-2-yl)methyl carbonochloridate vs. 2-Furoyl chloride is documented in synthesizing dithiocarbonic anhydrides and characterizing surfactants , suggesting analogous utility for the target compound.
• Thiophene fentanyl hydrochloride : While structurally distinct (thiophene replaces furan; includes opioid pharmacophore), its sulfur atom increases lipophilicity compared to oxygen-containing furan derivatives. This impacts bioavailability and metabolic stability .
• 4-Formylfuran-2-carboxylic acid: The presence of both formyl and carboxylic acid groups reduces electrophilicity compared to carbonochloridates, directing reactivity toward condensation or acid-catalyzed reactions .

Biological Activity

(Furan-2-yl)methyl carbonochloridate, a compound with the chemical formula C6H5ClO3, has garnered attention for its potential biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity, including its mechanisms of action, efficacy in various biological systems, and relevant case studies.

(Furan-2-yl)methyl carbonochloridate is characterized by its furan moiety, which is known for its reactivity in organic synthesis and potential pharmacological properties. The compound is a carbonochloridate derivative, indicating that it may participate in nucleophilic substitution reactions due to the presence of the carbonochloridate functional group.

Research has indicated that compounds containing furan rings often exhibit diverse biological activities, including antimicrobial, anticancer, and antiviral properties. The specific mechanisms through which (Furan-2-yl)methyl carbonochloridate exerts its effects are still being elucidated. However, it is hypothesized that its activity may be linked to:

• Enzyme Inhibition: Similar compounds have shown potential as inhibitors of key enzymes involved in disease processes.
• Cellular Interaction: The furan ring can facilitate interactions with cellular targets, potentially leading to altered cellular signaling pathways.

Anticancer Activity

Furan derivatives have also been investigated for their anticancer properties. Studies indicate that these compounds can induce apoptosis in cancer cells and inhibit tumor growth through various mechanisms, such as:

• Induction of Oxidative Stress: Leading to cell death in cancerous cells.
• Modulation of Signaling Pathways: Affecting pathways involved in cell proliferation and survival.

Case Studies

• SARS-CoV-2 Inhibition:
  A study focused on derivatives similar to (Furan-2-yl)methyl carbonochloridate revealed promising results against SARS-CoV-2 Mpro. The most potent inhibitors exhibited low cytotoxicity alongside their antiviral activity, suggesting a favorable therapeutic index .
• Antitumor Activity:
  Research involving furan-based compounds has shown efficacy against various cancer cell lines. One study reported that specific furan derivatives led to significant reductions in cell viability in MCF-7 breast cancer cells .

Safety and Toxicology

While the biological activities of (Furan-2-yl)methyl carbonochloridate are promising, safety profiles must be established through thorough toxicological assessments. Preliminary data suggest that related compounds exhibit low cytotoxicity at effective doses; however, comprehensive studies are necessary to confirm these findings.